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Compound of Interest

Compound Name: 4'-Methoxy-S-trityl-L-cysteinol

Cat. No.: B15606720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure, properties, and

potential applications of 4'-Methoxy-S-trityl-L-cysteinol. While direct experimental data for

this specific compound is not readily available in public literature, this document extrapolates its

characteristics from closely related and well-documented analogues. This information is

intended to support research and development efforts in peptide synthesis, drug discovery, and

medicinal chemistry.

Chemical Structure and Properties
4'-Methoxy-S-trityl-L-cysteinol is a derivative of the amino acid L-cysteine. Its structure is

characterized by three key features:

L-Cysteinol Backbone: The core of the molecule is L-cysteinol, which is derived from L-

cysteine by the reduction of the carboxylic acid group to a primary alcohol.

S-Trityl Group: The thiol group of the cysteine residue is protected by a trityl (triphenylmethyl)

group. This bulky protecting group prevents the oxidation of the thiol to a disulfide.

4'-Methoxy Substituent: One of the phenyl rings of the trityl group is substituted at the para

(4') position with a methoxy group (-OCH₃). This electron-donating group increases the acid

lability of the trityl group, allowing for its removal under milder acidic conditions compared to

the standard trityl group.
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The IUPAC name for this compound is (2R)-2-amino-3-((4-

methoxyphenyl)diphenylmethylsulfanyl)propan-1-ol.

Chemical Structure:

Caption: 2D structure of 4'-Methoxy-S-trityl-L-cysteinol.

Physicochemical Data Comparison
The following table summarizes key quantitative data for 4'-Methoxy-S-trityl-L-cysteinol and

its closely related analogues. Data for the target compound is calculated, while data for the

analogues is derived from publicly available sources.

Property

4'-Methoxy-S-
trityl-L-
cysteinol
(Calculated)

Fmoc-S-4-
methoxytrityl-
L-cysteine[1]
[2]

Fmoc-S-trityl-
L-cysteine[3]
[4]

N-Fmoc-S-
trityl-L-
cysteinol[5]

CAS Number Not available 177582-21-7 103213-32-7 215954-72-6

Molecular

Formula
C₂₉H₂₉NO₂S C₃₈H₃₃NO₅S C₃₇H₃₁NO₄S C₃₇H₃₃NO₃S

Molecular Weight 459.61 g/mol 615.74 g/mol 585.71 g/mol 571.7 g/mol

Appearance -
White to off-white

powder

White to almost

white powder[3]

[4]

-

Melting Point - - 170-180 °C[4] -

Solubility -
Soluble in most

organic solvents

Insoluble in

water; Soluble in

most organic

solvents[3][6]

-

Experimental Protocols
While a specific protocol for the synthesis of 4'-Methoxy-S-trityl-L-cysteinol is not published,

a plausible synthetic route can be devised based on standard organic chemistry techniques
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and protocols for related compounds.

Proposed Synthesis of 4'-Methoxy-S-trityl-L-cysteinol:

L-Cysteine S-(4-methoxytrityl)-L-cysteine

 1. 4-methoxytrityl chloride
 2. Base (e.g., TEA) in DCM

S-(4-methoxytrityl)-L-cysteine methyl ester

 1. SOCl₂ in Methanol
 (Esterification)

4'-Methoxy-S-trityl-L-cysteinol

 1. Reducing agent (e.g., LiBH₄)
 in THF (Reduction)

Mitosis

Prophase

Metaphase Eg5 Kinesin Motor

 required for

Anaphase Centrosome Separation Mitotic Arrest
(Monoastral Spindle)

Bipolar Spindle Formation Apoptosis

4'-Methoxy-S-trityl-L-cysteinol

 inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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